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Compound of Interest

Compound Name: Threne brilliant violet 3b

Cat. No.: B15288705

An Examination of a Vat Dye with Limited Publicly Available Research Data

For Researchers, Scientists, and Drug Development Professionals

Introduction

Threne brilliant violet 3b, identified by CAS Number 1324-17-0, is a vat dye belonging to the
anthraquinone class of colorants. While it has established applications in the textile industry for
dyeing fabrics such as cotton, viscose, and silk, its use and associated safety data within the
realms of biomedical research and drug development are not well-documented in publicly
accessible literature. This guide synthesizes the currently available information on the safety
and handling of Threne brilliant violet 3b, while also highlighting significant gaps in the data
relevant to a research and development audience.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Threne brilliant violet 3b is
presented in Table 1. This information is primarily derived from chemical supplier databases.

Table 1: Physicochemical Data for Threne Brilliant Violet 3B
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Property Value Source

CAS Number 1324-17-0 Multiple Supplier Data
Molecular Formula C34H1sBrO2 PubChem

Molecular Weight 535.4 g/mol PubChem
Appearance Solid Supplier Data

Safety and Handling

Comprehensive toxicological data for Threne brilliant violet 3b is not readily available in

public databases. A Safety Data Sheet from a supplier indicates that the substance is "Not
classified" under GHS, and no specific hazard statements are provided. However, general
prudent laboratory practices should always be observed when handling any chemical.

General Handling Precautions:

e Ventilation: Handle in a well-ventilated area to minimize inhalation of any dust.
o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles.
o Hand Protection: Wear suitable protective gloves.
o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

o Hygiene: Avoid contact with skin and eyes. Wash hands thoroughly after handling. Do not
eat, drink, or smoke in the laboratory.

Storage:

o Store in a tightly closed container.
o Keep in a dry, cool, and well-ventilated place.

» Store away from incompatible materials.
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Experimental Protocols

No experimental protocols for the use of Threne brilliant violet 3b in biomedical research or
drug development were identified in the public domain. The only available experimental
methodology describes its photodegradation using a C-N-codoped TiO2 photocatalyst, which is
not relevant to its handling or application in a biological context.

Logical Workflow for Chemical Handling

The following diagram outlines a general workflow for the safe handling of a chemical powder
like Threne brilliant violet 3b in a laboratory setting.
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 To cite this document: BenchChem. [Threne Brilliant Violet 3B: A Review of Available Safety
and Handling Information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15288705#safety-and-handling-of-threne-brilliant-
violet-3b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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